N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-hydroxy-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H13N3O4S/c18-12-3-4-15-14(17-12)22-7-13(19)16-6-9-1-2-10-11(5-9)21-8-20-10/h1-5H,6-8H2,(H,16,19)(H,15,17,18)
• InChI Key: SYGMRIRRJVTVRQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NC=CC(=O)N3
• Molecular Formula: C14H13N3O4S
• Molecular Weight: 319.34 g/mol
• Solubility: >47.9 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, leading to the creation of complex molecules with specific functional groups. For instance, the synthesis of dual inhibitors of dihydrofolate reductase and thymidylate synthase from pyrimidine derivatives showcases the intricacies involved in constructing molecules with targeted biological activities (Gangjee et al., 2005).

Molecular Structure Analysis

Molecular structure analysis, including crystallography, is crucial for understanding how the arrangement of atoms affects a compound's properties and interactions. Studies such as those on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides reveal the folded conformation of molecules around a thioacetamide bridge, highlighting intramolecular hydrogen bonding that stabilizes their structure (Subasri et al., 2016).

Chemical Reactions and Properties

The reactivity of a compound towards various reagents under different conditions is fundamental to its chemical properties. Research on similar compounds, such as the synthesis and reactions of polyfunctionally substituted heterocyclic compounds, illuminates the reactivity patterns and potential transformations these molecules can undergo (Elian et al., 2014).

Physical Properties Analysis

Physical properties, including solubility, melting point, and crystal structure, are essential for understanding a compound's behavior in different environments. The preparation and solid-state characterization of N-(4-(6-(4-(trifluoromethyl)phenyl)pyrimidin-4-yloxy)benzo[d]thiazol-2-yl)acetamide crystal forms provide insights into the variability and stability of molecular crystals (Peterson et al., 2011).

Chemical Properties Analysis

Understanding a compound's chemical properties, such as reactivity with other molecules, stability under various conditions, and potential for forming derivatives, is crucial for its application in various fields. The synthesis and anti-inflammatory activity of pyrimidine derivatives highlight how modifications in chemical structure can impact biological activity and chemical stability (Bahekar & Shinde, 2004).